Cas no 857770-55-9 (3-(methylamino)-3-phenylpropanamide hydrochloride)

• Product Name: 3-(methylamino)-3-phenylpropanamide hydrochloride
• CAS No: 857770-55-9
• MDL: MFCD28139496
• CID: 4660843
• PubChem ID: 91647717
• Update Time: 2025-05-19

3-(methylamino)-3-phenylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(methylamino)-3-phenylpropanamide hydrochloride

• MDL： MFCD28139496

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(methylamino)-3-phenylpropanamide hydrochloride

Recent Advances in the Study of 3-(Methylamino)-3-phenylpropanamide Hydrochloride (CAS: 857770-55-9)

The compound 3-(methylamino)-3-phenylpropanamide hydrochloride (CAS: 857770-55-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential therapeutic applications, particularly in the context of neurological disorders and pain management. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

Recent studies have focused on elucidating the pharmacological properties of 3-(methylamino)-3-phenylpropanamide hydrochloride. One of the key findings is its role as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to characterize its pharmacokinetic profile, revealing favorable absorption and distribution properties. These findings suggest its potential as a candidate for further development in treating mood disorders and chronic pain conditions.

In addition to its pharmacological properties, the synthesis and optimization of 3-(methylamino)-3-phenylpropanamide hydrochloride have also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. Computational modeling and molecular docking studies have further supported these efforts by providing insights into the compound's interaction with biological targets, thereby facilitating the design of more effective derivatives.

Another critical area of investigation has been the safety and toxicological profile of 3-(methylamino)-3-phenylpropanamide hydrochloride. Preclinical studies conducted in animal models have demonstrated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, researchers have noted the need for further long-term studies to assess potential off-target effects and ensure compliance with regulatory standards. These findings underscore the compound's promise while highlighting the importance of rigorous safety evaluations.

Looking ahead, the potential applications of 3-(methylamino)-3-phenylpropanamide hydrochloride extend beyond its current scope. Emerging research suggests its utility in combination therapies, where it may enhance the efficacy of existing drugs for complex conditions such as neuropathic pain and depression. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials, paving the way for new treatment paradigms.

In conclusion, the latest research on 3-(methylamino)-3-phenylpropanamide hydrochloride (CAS: 857770-55-9) underscores its multifaceted potential in the pharmaceutical landscape. From its pharmacological properties and synthetic optimization to its safety profile and future applications, this compound represents a promising avenue for further exploration. Continued interdisciplinary collaboration and innovation will be essential to fully realize its therapeutic benefits and address the remaining challenges in its development.